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Compound of Interest

Compound Name: Diheptanoyl Thio-PC

Cat. No.: B593993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for Diheptanoyl Thio-PC (1,2-bis(heptanoylthio)-sn-glycero-3-phosphocholine).

Adherence to these guidelines is crucial for ensuring the integrity and performance of the

compound in experimental settings.

Overview of Diheptanoyl Thio-PC
Diheptanoyl Thio-PC is a synthetic dithiolester analog of phosphatidylcholine. It serves as a

chromogenic substrate for most phospholipase A2s (PLA2s), with the exception of cytosolic

PLA2 (cPLA2) and platelet-activating factor acetylhydrolase (PAF-AH)[1][2]. The enzymatic

cleavage of the sn-2 fatty acid by PLA2 releases a free thiol group. This thiol can then be

detected using chromogenic reagents like DTNB (Ellman's reagent), providing a convenient

method for measuring PLA2 activity[1].

Stability and Storage Conditions
The stability of Diheptanoyl Thio-PC is highly dependent on the storage conditions, including

temperature and the solvent used.

Table 1: Recommended Storage and Stability of Diheptanoyl Thio-PC
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Parameter Condition
Recommendation/
Data

Source

Storage Temperature Long-term -20°C [2][3]

Shipping
Room temperature (in

continental US)
[1][2]

Supplied Formulation Solvent Ethanol [3]

Concentration 25 mg/ml [3]

Long-Term Stability In Ethanol at -20°C ≥ 2 years [2][3]

Aqueous Solution

Stability
In buffers (e.g., PBS)

Not recommended for

storage
[3]

Usability Use within one day [3]

Chemical Stability General

No decomposition if

used according to

specifications. No

dangerous reactions

or decomposition

products are known.

[4]

Solubility Data
Proper solubilization is critical for the effective use of Diheptanoyl Thio-PC. The compound is

typically supplied in ethanol, and care must be taken when changing the solvent.

Table 2: Solubility of Diheptanoyl Thio-PC

Solvent Solubility Source

DMSO ~50 mg/ml [3]

Dimethyl formamide ~50 mg/ml [3]

PBS (pH 7.2) ~62 µg/ml [3]
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To prepare solutions in solvents like DMSO or dimethyl formamide, the original ethanol solvent

should be evaporated under a gentle stream of nitrogen before adding the new solvent[3]. For

aqueous buffers, the ethanolic solution should be diluted with the buffer of choice to achieve

the desired concentration[3].

Experimental Protocols and Handling
Handling Workflow

The following workflow outlines the recommended procedure for handling Diheptanoyl Thio-
PC from reception to experimental use.
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Receive Product
(Shipped at room temperature)

Long-term Storage
Store at -20°C in original ethanol solution

Prepare for Use

Aqueous Buffer Preparation
Dilute ethanolic solution directly with buffer

Aqueous
Experiment

Organic Solvent Preparation
(DMSO, DMF)

Organic Solvent
Stock Needed

Use Aqueous Solution
(Within one day) Evaporate ethanol under gentle nitrogen stream

Immediately add solvent of choice (e.g., DMSO)

Use Organic Stock Solution

Diheptanoyl Thio-PC
(Substrate)

Phospholipase A2
(PLA2)

sn-2 cleavage

Lysophospholipid with
Free Thiol (-SH)

Heptanoic Acid

DTNB
(Ellman's Reagent)

(Colorless)

Reaction TNB²⁻
(Yellow Product)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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